Cas no 332177-14-7 (2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide)

• Product Name: 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• CAS No: 332177-14-7
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 3941725
• PubChem ID: 395947
• Update Time: 2025-10-28

2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, 2-imino-8-(2-propenyl)-
• 2H-1-Benzopyran-3-carboxamide, 2-imino-8-(2-propen-1-yl)-
• 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• 2-imino-8-prop-2-enylchromene-3-carboxamide
• 332177-14-7
• NCI60_036321
• CHEMBL1986226
• Oprea1_045559
• 8-allyl-2-imino-2H-chromene-3-carboxamide
• F3127-0154
• SCHEMBL13978675
• ASN 01280184
• NSC-701071
• VU0509856-1
• NSC701071
• HMS1674I17
• AKOS000576262
• Oprea1_619413

• Inchi： 1S/C13H12N2O2/c1-2-4-8-5-3-6-9-7-10(12(14)16)13(15)17-11(8)9/h2-3,5-7,15H,1,4H2,(H2,14,16)
• InChI Key： NHLQWUMWDBCLPG-UHFFFAOYSA-N
• SMILES： C1(=N)OC2=C(CC=C)C=CC=C2C=C1C(N)=O

Computed Properties

• Exact Mass: 228.089877630Da
• Monoisotopic Mass: 228.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide

Comprehensive Overview of 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide (CAS No. 332177-14-7)

The compound 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide (CAS No. 332177-14-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This chromene derivative is characterized by its imino and carboxamide functional groups, which contribute to its reactivity and versatility. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical development, material science, and biochemical research.

One of the key features of 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide is its chromene core, a structure commonly found in natural products and synthetic compounds with bioactive properties. The presence of the prop-2-en-1-yl (allyl) group adds further complexity, enabling reactions such as Michael additions or polymerization under specific conditions. This makes the compound a valuable building block for organic synthesis and drug discovery.

In the context of pharmaceutical research, 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide has been explored for its potential biological activity. Chromene derivatives are known to exhibit a wide range of effects, including anti-inflammatory, antioxidant, and antimicrobial properties. While specific studies on this compound are still emerging, its structural analogs have shown promise in targeting enzyme inhibition and cellular signaling pathways. This has led to growing interest in its potential as a lead compound for new therapeutics.

From a material science perspective, the allyl group in 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide offers opportunities for cross-linking and polymer formation. Researchers are investigating its use in smart materials and functional coatings, where its ability to undergo controlled reactions could enhance material properties such as durability and thermal stability. This aligns with current trends in sustainable chemistry and the development of eco-friendly materials.

The synthesis of 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide typically involves multi-step organic reactions, including condensation and functional group modifications. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure. As demand for high-purity specialty chemicals grows, optimizing the production process for this compound remains a focus for chemical manufacturers and research institutions.

In the realm of biochemical applications, 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide is being studied for its interactions with biological macromolecules. Its chromene scaffold may mimic natural ligands, making it a candidate for molecular probes or diagnostic agents. This aligns with the increasing focus on precision medicine and targeted therapies, where understanding molecular interactions is critical.

Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthesis routes for 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide. Techniques such as catalytic reactions and solvent-free conditions are being evaluated to reduce environmental impact. This reflects broader industry trends toward sustainable chemical production and waste minimization.

For those seeking detailed information on 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide, common queries include its solubility, stability, and handling precautions. While the compound is not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed. Additionally, its spectral data and analytical methods are frequently requested by researchers for verification purposes.

In summary, 2-imino-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide (CAS No. 332177-14-7) represents a versatile and promising compound with applications spanning pharmaceuticals, materials science, and biochemistry. Its unique structure and functional groups make it a subject of ongoing research, particularly in the context of drug development and advanced materials. As scientific understanding of this compound deepens, its potential to address contemporary challenges in healthcare and technology continues to expand.